3-chloro-4-methyl-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• Molecular Formula: C23H19ClN2O2
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 3-chloro-4-methyl-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H19ClN2O2/c1-13-4-9-21-20(10-13)26-23(28-21)17-8-6-15(3)19(12-17)25-22(27)16-7-5-14(2)18(24)11-16/h4-12H,1-3H3,(H,25,27)
• InChI Key: HHGDRHWJEWGMDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C4=CC(=C(C=C4)C)Cl

Description

is a complex organic compound with the following chemical formula:

3-chloro-4-methyl-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide: $$\text{C}_{18}\text{H}_{14}\text{Cl}_3\text{N}_5\text{O}_2$$C18​H14​Cl3​N5​O2​

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• It belongs to the class of benzamides and contains a benzoxazole moiety.
• This compound has attracted attention due to its potential biological activities and applications.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. it likely involves the condensation of appropriate precursors under controlled conditions.
• Industrial production methods may involve large-scale synthesis using optimized protocols.

Chemical Reactions Analysis

Reactions: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products formed depend on the reaction conditions and substituents present.

Scientific Research Applications

Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.

Biology: Studying its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Exploring its pharmacological properties (e.g., antimicrobial, antitumor).

Industry: Assessing its use in materials science or as a precursor for other chemicals.

Mechanism of Action

• The exact mechanism remains elusive, but it likely involves binding to specific molecular targets (e.g., enzymes, receptors) and modulating cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct comparisons with similar compounds in the available literature. this uniqueness could be an exciting avenue for further investigation.